Acetoxyacetone
Acetoxyacetone
Acetoxyacetone, also known as acetol acetate or acetoxypropanone, belongs to the class of organic compounds known as alpha-acyloxy ketones. These are ketones that have an acyloxy substituent alpha to the carbonyl group. They have the general structure R4C(=O)OC(R2)(R3)C(R1)=O (R1=organyl, R4=H or organyl; R2, R3 = any atom). Acetoxyacetone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, acetoxyacetone is primarily located in the cytoplasm. Acetoxyacetone is a buttery and fruity tasting compound that can be found in pineapple. This makes acetoxyacetone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
592-20-1
VCID:
VC0129841
InChI:
InChI=1S/C5H8O3/c1-4(6)3-8-5(2)7/h3H2,1-2H3
SMILES:
CC(=O)COC(=O)C
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
Acetoxyacetone
CAS No.: 592-20-1
Reference Standards
VCID: VC0129841
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
| CAS No. | 592-20-1 |
|---|---|
| Product Name | Acetoxyacetone |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | 2-oxopropyl acetate |
| Standard InChI | InChI=1S/C5H8O3/c1-4(6)3-8-5(2)7/h3H2,1-2H3 |
| Standard InChIKey | DBERHVIZRVGDFO-UHFFFAOYSA-N |
| SMILES | CC(=O)COC(=O)C |
| Canonical SMILES | CC(=O)COC(=O)C |
| Boiling Point | 171.0 °C |
| Density | d1515 1.08 |
| Description | Acetoxyacetone, also known as acetol acetate or acetoxypropanone, belongs to the class of organic compounds known as alpha-acyloxy ketones. These are ketones that have an acyloxy substituent alpha to the carbonyl group. They have the general structure R4C(=O)OC(R2)(R3)C(R1)=O (R1=organyl, R4=H or organyl; R2, R3 = any atom). Acetoxyacetone is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, acetoxyacetone is primarily located in the cytoplasm. Acetoxyacetone is a buttery and fruity tasting compound that can be found in pineapple. This makes acetoxyacetone a potential biomarker for the consumption of this food product. |
| Synonyms | Acetoxypropanone; Acetylmethyl Acetate; Acetyloxyacetone; NSC 2298; NSC 7614; O-Acetylacetol; 1-(Acetyloxy)propan-2-one; 1-Acetoxy-2-propanone; 1-Acetoxyacetone; 1-Hydroxy-2-propanone Acetate; 2-Oxopropyl Acetate; Acetic Acid Acetonyl Ester; Acetol A |
| PubChem Compound | 11593 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume